N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine

• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol
• IUPAC Name: N-[3-(4-methylphenoxy)propyl]cyclopentanamine
• InChI: InChI=1S/C15H23NO/c1-13-7-9-15(10-8-13)17-12-4-11-16-14-5-2-3-6-14/h7-10,14,16H,2-6,11-12H2,1H3
• InChI Key: NJHSKWBUPOZGDD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCCNC2CCCC2

Description

N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine, also known as CPP-115, is a novel GABA aminotransferase (GABA-AT) inhibitor. GABA-AT is an enzyme that breaks down the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. By inhibiting GABA-AT, CPP-115 increases GABA levels in the brain, leading to potential therapeutic effects in various neurological and psychiatric disorders.

Mechanism of Action

N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine works by inhibiting the GABA-AT enzyme, leading to increased levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a key role in regulating neuronal excitability and anxiety. By increasing GABA levels, N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine may help to reduce anxiety and prevent seizures.
Biochemical and Physiological Effects:
N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been shown to increase GABA levels in the brain, leading to potential therapeutic effects in various neurological and psychiatric disorders. In addition, N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine is its specificity for the GABA-AT enzyme, which may reduce the risk of off-target effects. However, one limitation is the lack of clinical data on its safety and efficacy in humans.

Future Directions

Future research on N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine could explore its potential therapeutic effects in other neurological and psychiatric disorders, such as schizophrenia and bipolar disorder. In addition, further studies could investigate the safety and efficacy of N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine in humans, as well as its potential for drug development.

Synthesis Methods

N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine is synthesized through a multistep process involving the reaction of cyclopentylmagnesium bromide with 3-(4-methylphenoxy)propyl chloride, followed by reductive amination with 2-oxo-1-pyrrolidineacetamide. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been extensively studied in preclinical models for its potential therapeutic effects in various neurological and psychiatric disorders, including epilepsy, addiction, anxiety, and depression. In animal models of epilepsy, N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been shown to reduce seizure activity and increase seizure threshold. In addiction models, N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been shown to reduce drug-seeking behavior and prevent relapse. In anxiety and depression models, N-cyclopentyl-N-[3-(4-methylphenoxy)propyl]amine has been shown to have anxiolytic and antidepressant effects.